2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(1H-pyrrolo[3,2-b]pyridin-3-yl)propanoic acid

• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1H-pyrrolo[3,2-b]pyridin-3-yl)propanoic acid
• InChI: InChI=1S/C25H21N3O4/c29-24(30)22(12-15-13-27-21-10-5-11-26-23(15)21)28-25(31)32-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-11,13,20,22,27H,12,14H2,(H,28,31)(H,29,30)
• InChI Key: PXSDGRSMKHSXAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC4=CNC5=C4N=CC=C5)C(=O)O
• Molecular Formula: C25H21N3O4
• Molecular Weight: 427.5 g/mol

Description

2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(1H-pyrrolo[3,2-b]pyridin-3-yl)propanoic acid is a useful research compound. Its molecular formula is C25H21N3O4 and its molecular weight is 427.46. The purity is usually 95%.
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Scientific Research Applications

• Hydroxy-group Protection : The fluoren-9-ylmethoxycarbonyl (Fmoc) group, a component of this compound, has been used to protect hydroxy-groups in synthesis. This protection is convenient due to the ability to remove the Fmoc group using triethylamine, while other base-labile protecting groups remain intact (Gioeli & Chattopadhyaya, 1982).

• Synthesis of Thiazole-Carboxylic Acid : This compound has been synthesized from 3-bromopyruvic acid and (aminothioxomethyl)carbamic acid 9H-fluoren-9-ylmethyl ester, illustrating its role in organic synthesis (Le & Goodnow, 2004).

• Fluorophore-Based Nicotinonitriles : The compound has been used in the synthesis of nicotinonitriles incorporating pyrene and/or fluorene moieties, which are valuable for materials science due to their strong blue-green fluorescence emission (Hussein, El Guesmi & Ahmed, 2019).

• Photophysics and Bioimaging : In a study, a water-soluble fluorene derivative was investigated for its photophysical characterization and bioimaging applications, demonstrating the potential of fluorene derivatives in medical imaging (Morales et al., 2010).

• Synthesis of Pyrrolo[2′,3′4,5]Furo[3,2-c]Pyridine-2-Carboxylic Acids

  : The chemical framework of this compound was used in the synthesis of carboxylic acids, highlighting its significance in the development of complex organic molecules (Bencková & Krutošíková, 1997).